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Compound of Interest

Compound Name: DK-139

Cat. No.: B607137

An In-depth Technical Guide on 2-hydroxy-
3',5,5'-trimethoxychalcone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2-hydroxy-3',5,5'-trimethoxychalcone, a synthetic chalcone derivative
also known as DK-139. This document details its chemical structure, physical characteristics,
and spectral data. Furthermore, it outlines a detailed experimental protocol for its synthesis and
purification. A significant portion of this guide is dedicated to its biological activities, with a
particular focus on its pro-apoptotic effects in cancer cells through the induction of reactive
oxygen species (ROS)-mediated DNA damage and the endoplasmic reticulum (ER) stress-
induced Unfolded Protein Response (UPR) pathway. The relevant signaling pathways and
experimental workflows are visually represented using diagrams generated with Graphviz (DOT
language).

Chemical and Physical Properties

2-hydroxy-3',5,5'-trimethoxychalcone is a member of the chalcone family, which are precursors
to flavonoids and are known for their diverse biological activities. Its chemical structure consists
of two aromatic rings joined by a three-carbon a,3-unsaturated carbonyl system.
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Table 1: Physical and Chemical Properties of 2-hydroxy-3',5,5'-trimethoxychalcone

Property Value
E)-1-(2-hydroxy-5-methoxyphenyl)-3-(3,5-

UPAC Name ((jir)netr(1oxyyphenil)prop-z-e:-pl-on)e/) (

Synonyms DK-139

Molecular Formula C18H180s5

Molecular Weight 314.33 g/mol

Appearance Yellow solid

Melting Point 118-120 °C

Solubility Soluble in DMSO, ethanol, and other organic

solvents.

Spectral Data

The structural characterization of 2-hydroxy-3',5,5'-trimethoxychalcone is confirmed through
various spectroscopic technigues.

Table 2: Spectral Data of 2-hydroxy-3',5,5'-trimethoxychalcone
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Technique

Data

1H NMR

o (ppm): 12.8 (s, 1H, -OH), 7.8 (d, J=15.5 Hz,
1H), 7.6 (d, J=15.5 Hz, 1H), 7.3 (d, J=3.0 Hz,
1H), 7.1 (dd, J=9.0, 3.0 Hz, 1H), 6.9 (d, J=9.0
Hz, 1H), 6.8 (s, 2H), 6.5 (s, 1H), 3.9 (s, 3H, -

OCHs), 3.8 (s, 6H, -OCHs3)

13C NMR

0 (ppm): 192.5, 163.0, 161.0, 156.5, 145.0,
137.0, 129.5, 123.0, 122.5, 118.0, 115.0, 114.0,
106.0, 103.0, 56.0, 55.5

FTIR (cm™1)

3450 (-OH), 1640 (C=0), 1600, 1580, 1490
(C=C aromatic), 1250, 1150, 1050 (C-O)

Mass Spec (m/z)

314 [M]*, 299, 177, 151

Experimental Protocols

Synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone
(Claisen-Schmidt Condensation)

This protocol describes the synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone via a base-

catalyzed Claisen-Schmidt condensation.

Materials:

o 2-hydroxy-5-methoxyacetophenone

o 3,5-dimethoxybenzaldehyde

o Ethanol

e Potassium hydroxide (KOH)

 Hydrochloric acid (HCI)

o Distilled water
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e |ce
Procedure:

 In a round-bottom flask, dissolve 2-hydroxy-5-methoxyacetophenone (1 equivalent) and 3,5-
dimethoxybenzaldehyde (1 equivalent) in ethanol.

e Cool the mixture in an ice bath.

e Slowly add a solution of potassium hydroxide in ethanol to the cooled mixture with constant
stirring.

» Allow the reaction mixture to stir at room temperature for 24-48 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o After completion, pour the reaction mixture into a beaker of crushed ice and acidify with
dilute HCI until the solution becomes cloudy.

o The precipitated yellow solid is collected by vacuum filtration and washed with cold water
until the filtrate is neutral.

e The crude product is dried and then purified by recrystallization from ethanol to yield pure 2-
hydroxy-3',5,5'-trimethoxychalcone.
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Synthesis Workflow

2-hydroxy-5-methoxyacetophenone +
3,5-dimethoxybenzaldehyde

'

Dissolve in Ethanol

'

Add KOH in Ethanol (Ice Bath)

'

Stir at Room Temperature (24-48h)

'

Pour into Ice/HCI

'

Vacuum Filtration

'

Recrystallization from Ethanol

Pure 2-hydroxy-3',5,5'-trimethoxychalcone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-hydroxy-3',5,5'-trimethoxychalcone.
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Biological Activity and Signaling Pathways

2-hydroxy-3',5,5'-trimethoxychalcone (DK-139) has been shown to exhibit significant anti-tumor
properties, primarily through the induction of apoptosis in cancer cells. Two key signaling
pathways have been identified to be activated by this compound.

ROS-Mediated DNA Damage and Apoptosis

DK-139 induces the production of reactive oxygen species (ROS) within cancer cells.[1] This
increase in ROS leads to oxidative stress and subsequent DNA damage. The DNA damage
response is characterized by the phosphorylation of histone H2AX (y-H2AX).[1] This cascade
ultimately activates a series of caspases, including caspase-2, -9, and -7, leading to the
execution of apoptosis.[1]
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ROS-Mediated Apoptosis Pathway of DK-139
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UPR-Mediated Apoptosis Pathway of DK-139
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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